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Compound of Interest

Compound Name: Napropamide

Cat. No.: B1676949

Abstract

Napropamide is a selective, soil-applied herbicide utilized for the pre-emergence control of
annual grasses and various broadleaf weeds in a wide range of agricultural and horticultural
crops. Chemically, it is an acetamide herbicide, recognized for its efficacy in inhibiting the root
development of germinating weeds. Recent research into its mode of action has revealed
significant effects on plant hormonal pathways, specifically auxin transport and signaling,
leading to a re-evaluation of its classification. This guide provides a comprehensive technical
review of Napropamide, consolidating data on its chemical properties, mechanism of action,
agricultural applications, and environmental fate. Detailed experimental protocols for key
assays and quantitative data are presented to support researchers, scientists, and
professionals in the field of crop protection and drug development.

Chemical and Physical Properties

Napropamide is an amide herbicide first registered in 1972.[1] It is a chiral molecule, with the
commercial product typically being a racemic mixture of its (S)- and (R)- enantiomers.[2] The
(R)-isomer, also known as Napropamide-M, has been shown to be significantly more
herbicidally active than the (S)-isomer.[3]
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Property Value Source(s)

N,N-diethyl-2-(naphthalen-1-
IUPAC Name _ [4]
yloxy)propanamide

CAS Number 15299-99-7 [4]
Chemical Formula C17H21NOz2 [4]
Molar Mass 271.36 g/mol [4]
Physical State White crystals to light brown 2]
solid
Melting Point 74.5 °C [5]
Water Solubility 73 mg/L (73 ppm) [6]
Vapor Pressure 0.167 mPa (at 25 °C) [5]
Log Kow 3.33 [2]
Soil Sorption Koc 218 - 700 mL/g [61[7]

Mechanism of Action

Napropamide is a systemic herbicide absorbed by the roots of emerging seedlings.[8] Its
primary mode of action is the inhibition of root growth and development, which prevents weed
emergence.[8][9]

Historically, Napropamide was classified as a Group K3 (WSSA Group 15) herbicide,
presumed to inhibit the synthesis of very-long-chain fatty acids (VLCFAs).[10] However,
subsequent research demonstrated that, unlike other herbicides in this class, Napropamide
does not significantly inhibit VLCFA synthesis.[5] This led to its reclassification by the Herbicide
Resistance Action Committee (HRAC) into Group O (formerly Z), designating an unknown or
inconclusive mode of action.[1][8][11][12][13]

Recent studies have elucidated a key mechanism: the disruption of auxin homeostasis.[7][8]
[14] Treatment with Napropamide leads to an accumulation of the auxins Indole-3-acetic acid
(IAA) and Indole-3-butyric acid (IBA) in plant tissues.[7][14] This is correlated with a significant
upregulation in the gene expression of major auxin transporters, including AUX1/LAX influx
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carriers and PIN-FORMED (PIN) efflux carriers.[7][14] The resulting disruption in polar auxin
transport and signaling pathways is a primary cause of the severe root growth inhibition
observed in susceptible plants.[3][7][8][14]
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Figure 1. Proposed signaling pathway for Napropamide's herbicidal action.

Agricultural Applications
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Napropamide is registered for pre-emergence use in a diverse range of crops. It is particularly

valuable in high-value horticultural crops where manual weeding is impractical.

Table 2: Registered Crops and Application Rates

Typical Application

Crop Category Example Crops Rate (Active Source(s)
Ingredient)
N 1.12 - 2.24 kg/ha (1.0
Fruiting Vegetables Tomatoes, Peppers [1]
- 2.0 Ibs/acre)
] Broccoli, Cabbage, 1.12 - 2.24 kg/ha (1.0
Brassica Vegetables ) [15]
Cauliflower - 2.0 Ibs/acre)
4.48 kg/ha (4.0
Tree Nuts Almonds [5]
Ibs/acre)
Strawberries,
) ) ) 2.24 - 4.48 kg/ha (2.0
Berries & Small Fruits Raspberries, [1][15]
) - 4.0 Ibs/acre)
Blueberries
] 4.48 kg/ha (4.0
Pome & Stone Fruits Apples, Peaches [16]
Ibs/acre)
] 4.48 kg/ha (4.0
Vines Grapes [7]
Ibs/acre)
Tobacco, Sunflowers, 0.5 - 1.5 kg/ha (0.45 -
Other Crops ) [1][15]
Oilseed Rape 1.34 Ibs/acre)
Field-grown
Ornamentals & 4.48 - 6.72 kg/ha (4.0
ornamentals, [9]

Nurseries

Christmas trees

- 6.0 Ibs/acre)

3.1 Weed Control Spectrum

Napropamide primarily controls annual grasses and some small-seeded annual broadleaf

weeds. It is not effective against established weeds, perennials, or large-seeded broadleaf

species.
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Table 3: Weed Control Efficacy

Weed Species

Common Name

Efficacy Rating

Amaranthus spp. Pigweed Fair to Good
Avena fatua Wild Oat Good
Capsella bursa-pastoris Shepherd's-purse Good
Chenopodium album Common Lambsquarters Fair
Digitaria sanguinalis Large Crabgrass Good
Echinochloa crus-galli Barnyardgrass Good
Malva neglecta Common Mallow Poor

Poa annua Annual Bluegrass Good
Polygonum spp. Knotweed, Smartweed Fair
Portulaca oleracea Common Purslane Good
Setaria spp. Foxtail Good
Solanum spp. Nightshade Poor to Fair
Stellaria media Common Chickweed Good

(Efficacy ratings adapted from
University of California IPM

and other sources)[5]

3.2 Application and Soil Management

For optimal efficacy, Napropamide must be applied to a clean, weed-free soil surface before
weed seeds germinate. It is susceptible to photodegradation and volatilization, requiring
incorporation into the soil within 2-3 days of application.[9] This can be achieved through
mechanical tillage (2.5 to 5 cm depth) or by at least 12.5 mm (0.5 inches) of rainfall or sprinkler
irrigation.[5][9]
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Environmental Fate and Ecotoxicology

4.1 Soil Behavior

Napropamide is moderately persistent in the soil. Its degradation is influenced by soil type,

temperature, and microbial activity.[17][18] Photodegradation is a primary dissipation pathway

on the soil surface.[18]

Table 4: Environmental Fate Parameters

Parameter Value

Description Source(s)

Soil Half-life (DTso) 30 - 100+ days

Varies significantly
with soil type,
moisture, and

N [18][19]
temperature. Microbial
degradation is a key

factor.

Mobility Low to Moderate

Moderately bound to
soil particles,
especially in soils with
higher organic matter [7119]
and clay content.

Leaching is generally

negligible.

Primary Degradation Photodegradation,

Pathway Microbial Degradation

Dealkylation of the
amide group is a ke

© 9P B A nag
step in microbial

breakdown.

4.2 Ecotoxicology

Napropamide exhibits low acute toxicity to mammals but is moderately toxic to many aquatic

organisms.[2][20]

Table 5: Ecotoxicity Data
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Organism . ]
Species Endpoint Value Source(s)
Group
Rainbow Trout
Fish (Oncorhynchus 96-hr LCso 9-16 mg/L [20]
mykiss)

Bluegill Sunfish
(Lepomis 96-hr LCso 20 - 30 mg/L [20]

macrochirus)

Aquatic Water Flea
_ 48-hr ECso 14.3 mg/L [20]
Invertebrate (Daphnia magna)
) Green Algae
Aquatic Plant i ]
(Pseudokirchneri  72-hr ECso 0.43 mg/L 9]
(Algae) .
ella subcapitata)
Bobwhite Quiail _
) ) 5-day Dietary
Birds (Colinus 5600 ppm [20]
o LCso
virginianus)
Mallard Duck )
5-day Dietary
(Anas ~7200 ppm [20]
LCso
platyrhynchos)
Honey Bee (Apis
Insects ) Oral LDso 121 p g/bee [20]
mellifera)
Annelids Earthworm - Moderately Toxic  [2]

Experimental Protocols
5.1 Protocol: Root Growth Inhibition Bioassay
This protocol outlines a generalized method for assessing the herbicidal effect of

Napropamide on root elongation in a model plant species like tomato (Solanum lycopersicum)
or onion (Allium cepa).
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e Preparation of Test Solutions: Prepare a stock solution of technical-grade Napropamide in a
suitable solvent (e.g., acetone). Create a series of dilutions in distilled water or a nutrient
solution (e.g., Hoagland's) to achieve the desired final concentrations (e.g., 0, 1, 10, 50, 100
pHM). Ensure the final solvent concentration is minimal and consistent across all treatments,
including the control.

e Seed Germination: Surface-sterilize seeds of the test species and germinate them on moist
filter paper in petri dishes in the dark for 48-72 hours, or until radicles are 5-10 mm long.

e Exposure Setup:

o Petri Dish Method: Place a sheet of filter paper in a sterile 90 mm petri dish. Add 5 mL of
the respective test solution to saturate the paper. Carefully transfer 10-15 uniformly
germinated seedlings onto the filter paper.

o Hydroponic Method: Place onion bulbs or seedlings in beakers or vials containing the test
solutions, ensuring only the root base is submerged.

 Incubation: Seal the petri dishes with parafilm or cover the beakers and place them in a
controlled growth chamber (e.g., 25°C, 16:8h light:dark cycle) in a vertical orientation to
encourage downward root growth.

o Data Collection: After a set period (e.g., 5-8 days), carefully remove the seedlings and scan
them using a high-resolution flatbed scanner. Measure the primary root length of each
seedling using image analysis software (e.g., ImageJ).

e Analysis: Calculate the average root length for each concentration. Determine the percent
inhibition relative to the control. Calculate the ECso value (the concentration causing 50%
inhibition of root growth) using a dose-response curve analysis.

Figure 2. Experimental workflow for a root growth inhibition bioassay.
5.2 Protocol: Residue Analysis in Soil via QUEChERS and GC-MS/MS

This protocol describes a typical workflow for the extraction and quantification of Napropamide
residues from soil, based on the widely adopted QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) methodology.
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Sample Preparation: Air-dry the soil sample and sieve it through a 2 mm mesh to remove
stones and debris. Weigh 10 g of the homogenized soil into a 50 mL polypropylene
centrifuge tube. For method validation, fortify blank soil samples with a known concentration
of Napropamide standard at this stage.

Hydration & Extraction: Add 10 mL of deionized water to the soil and vortex to create a slurry.
Add 10 mL of acetonitrile (typically containing 1% acetic acid). Cap the tube and shake
vigorously for 1 minute using a vortex mixer or mechanical shaker.

Salting-Out Partitioning: Add the QUEChERS extraction salts. A common combination is 4 g
of anhydrous magnesium sulfate (MgSOa4) and 1 g of sodium chloride (NaCl). Immediately
cap and shake vigorously for 1 minute. The MgSOa4 absorbs excess water, while the salts
induce phase separation between the aqueous and organic (acetonitrile) layers.

Centrifugation: Centrifuge the tube at =3000 g for 5 minutes. This will result in a clear
supernatant of acetonitrile containing the extracted Napropamide, separated from the soil
and aqueous layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the
acetonitrile supernatant into a 2 mL microcentrifuge tube containing d-SPE sorbents. For
Napropamide in soil, a typical combination is 150 mg MgSOa4 and 50 mg of primary
secondary amine (PSA) sorbent. The PSA removes organic acids and other polar
interferences. Vortex for 30 seconds.

Final Centrifugation & Analysis: Centrifuge the d-SPE tube at high speed (e.g., 10,000 g) for
2 minutes. Carefully transfer the final cleaned extract into an autosampler vial. Analyze the
extract using a Gas Chromatography system coupled with a tandem Mass Spectrometer
(GC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode for selective and
sensitive quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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